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Compound of Interest

Compound Name: 2-Methoxyanofinic acid

Cat. No.: B15593408

A definitive identification of "2-Methoxyanofinic acid" has not been established in scientific
literature, suggesting a potential misnomer or a very novel, uncharacterized compound.
Searches for this specific name did not yield a distinct chemical structure or associated
analytical data.

However, the closely named "Anofinic acid" is a known compound with the systematic name
2,2-dimethyl-2H-chromene-6-carboxylic acid.[1][2] This document will proceed under the
assumption that "Anofinic acid" may be the intended compound of interest and will provide
relevant analytical protocols based on this assumption. Researchers are strongly advised to
verify the precise identity and structure of their analyte before applying these methods.

Introduction to Anofinic Acid

Anofinic acid, a member of the 1-benzopyran class, has been identified in various natural
sources, including the fungi Aspergillus duricaulis and Curvularia fallax.[1] It is classified as a
2,2-dimethyl-1-benzopyran.[3] Anofinic acid has garnered research interest due to its potential
biological activities.

Chemical Structure of Anofinic Acid:
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Anofinic Acid (2,2-dimethyl-2H-chromene-6-carboxylic acid)
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Caption: Chemical structure of Anofinic acid.

Analytical Standards and Reagents

For accurate quantitative analysis, a certified reference standard of Anofinic acid is required.

The following reagents and solvents are recommended for the analytical protocols described

below. All solvents should be of HPLC or analytical grade.

Reagent/Solvent Grade Recommended Use
Anofinic Acid Certified Standard curve preparation,
_ >98% o
Reference Material method validation
Acetonitrile (ACN) HPLC Grade Mobile phase for HPLC
Sample extraction and
Methanol (MeOH) HPLC Grade

preparation

Mobile phase and sample

Water Deionized, 18 MQ-cm )

diluent
Formic Acid LC-MS Grade Mobile phase modifier
N,O-

Bis(trimethylsilyl)trifluoroaceta
mide (BSTFA) with 1% TMCS

Derivatization Grade

GC-MS derivatization

Pyridine

Anhydrous

Derivatization solvent
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High-Performance Liquid Chromatography (HPLC)
Method for Quantification

This protocol outlines a reverse-phase HPLC method for the separation and quantification of

Anofinic acid in various sample matrices.

Experimental Workflow

Sample Preparation HPLC Analysis Data Processing
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Caption: General workflow for HPLC analysis of Anofinic acid.

Chromatographic Conditions

Parameter Condition
Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 um)
Mobile Phase A: 0.1% Formic Acid in WaterB: Acetonitrile

0-20 min: 30-90% B20-25 min: 90% B25-26

Gradient
min: 90-30% B26-30 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detection UV/PDA at 254 nm and 320 nm

Standard Curve Preparation

e Prepare a stock solution of Anofinic acid (1 mg/mL) in methanol.
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» Perform serial dilutions to prepare working standards ranging from 1 pg/mL to 100 pg/mL.

 Inject each standard in triplicate to generate a calibration curve by plotting peak area against
concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method

For volatile analysis or confirmation of identity, a GC-MS method can be employed following
derivatization.

Derivatization Protocol

Due to the carboxylic acid moiety, derivatization is necessary to increase the volatility of
Anofinic acid for GC-MS analysis. Silylation is a common approach.

Evaporate a known amount of the sample extract to dryness under a gentle stream of
nitrogen.

Add 50 pL of anhydrous pyridine and 50 pL of BSTFA with 1% TMCS.

Cap the vial tightly and heat at 70 °C for 60 minutes.

Cool to room temperature before injection.

GC-MS Workflow
Data Processing
Sample Preparation GC-MS Analysis ) .
Quantification (SIM mode)
W
( J—~( JHC —~( )~ —~( )
o
Mass Spectral Library Search
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Caption: Workflow for GC-MS analysis of Anofinic acid after derivatization.

GC-MS Conditions

Parameter

Condition

GC Column

DB-5ms or equivalent (30 m x 0.25 mm, 0.25
Hm)

Injector Temperature

280 °C

Oven Program

Initial: 100 °C (hold 2 min)Ramp: 10 °C/min to
280 °C (hold 10 min)

Carrier Gas

Helium at 1.0 mL/min

lonization Mode

Electron lonization (El) at 70 eV

Mass Range

50-550 m/z

Mode

Full Scan for identification, Selected lon

Monitoring (SIM) for quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of Anofinic

acid.

Sample Preparation

e Dissolve 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g.,

CDCls, DMSO-ds).

e Transfer the solution to a 5 mm NMR tube.

NMR Parameters
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Experiment Key Information Obtained

Provides information on the number,

1H NMR
environment, and coupling of protons.
Shows the number and types of carbon atoms in
13C NMR
the molecule.
Cosy Correlates coupled protons.
HSQC Correlates directly bonded proton and carbon
atoms.
Shows long-range correlations between protons
HMBC

and carbons.

Data Interpretation and Reporting

All quantitative data should be reported with appropriate statistical analysis, including mean,
standard deviation, and coefficient of variation. Method validation parameters such as linearity,
limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision should be

established and reported.

The information provided is based on general analytical principles and methods for compounds
structurally similar to Anofinic acid. Specific experimental conditions may require optimization

for different sample matrices and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methoxyanofinic Acid: Application Notes and
Protocols for Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593408#2-methoxyanofinic-acid-standard-for-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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